4-[(ethylsulfonyl)amino]-N-(2-methylbenzyl)benzamide

• IUPAC Name: 4-(ethylsulfonylamino)-N-[(2-methylphenyl)methyl]benzamide
• InChI: InChI=1S/C17H20N2O3S/c1-3-23(21,22)19-16-10-8-14(9-11-16)17(20)18-12-15-7-5-4-6-13(15)2/h4-11,19H,3,12H2,1-2H3,(H,18,20)
• InChI Key: PUWHDWSXJOWZGT-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NC1=CC=C(C=C1)C(=O)NCC2=CC=CC=C2C
• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol

Description

4-[(ethylsulfonyl)amino]-N-(2-methylbenzyl)benzamide, also known as ESI-09, is a small molecule inhibitor that has been studied extensively for its potential therapeutic applications. This compound is known to target the RhoGTPase family, which is involved in a variety of cellular processes, including cell migration, cell division, and cell shape changes.

Mechanism of Action

4-[(ethylsulfonyl)amino]-N-(2-methylbenzyl)benzamide works by inhibiting the activity of RhoGTPases, which are involved in a variety of cellular processes. RhoGTPases are known to regulate the actin cytoskeleton, which is involved in cell shape changes and cell migration. By inhibiting RhoGTPases, this compound prevents the migration and invasion of cancer cells and improves neurological function in animal models of neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In cancer cells, this compound inhibits the activity of RhoGTPases, which prevents the migration and invasion of cancer cells. In animal models of neurological disorders, this compound improves neurological function by inhibiting the activity of RhoGTPases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[(ethylsulfonyl)amino]-N-(2-methylbenzyl)benzamide in lab experiments is that it is a small molecule inhibitor, which makes it easy to administer and study. Additionally, this compound has been shown to be effective in inhibiting the activity of RhoGTPases in a variety of cell types and animal models.
One of the limitations of using this compound in lab experiments is that it is a relatively new compound, and more research is needed to fully understand its potential therapeutic applications. Additionally, the mechanism of action of this compound is not fully understood, which could limit its effectiveness in certain applications.

Future Directions

There are several future directions for research on 4-[(ethylsulfonyl)amino]-N-(2-methylbenzyl)benzamide. One area of research is in cancer treatment, where this compound could potentially be used in combination with other cancer treatments to improve their effectiveness. Additionally, this compound could be studied for its potential use in treating other neurological disorders, such as Huntington's disease and amyotrophic lateral sclerosis. Finally, more research is needed to fully understand the mechanism of action of this compound, which could lead to the development of more effective inhibitors of RhoGTPases.

Scientific Research Applications

4-[(ethylsulfonyl)amino]-N-(2-methylbenzyl)benzamide has been studied extensively for its potential therapeutic applications. One of the main areas of research has been in cancer treatment. This compound has been shown to inhibit the migration and invasion of cancer cells, which could potentially prevent the spread of cancer to other parts of the body. Additionally, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo.
This compound has also been studied for its potential use in treating neurological disorders. RhoGTPases have been implicated in a variety of neurological disorders, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis. This compound has been shown to improve neurological function in animal models of these diseases.